Cas no 20103-10-0 (2,6-Dichlorohydroquinone (90%))

• Product Name: 2,6-Dichlorohydroquinone (90%)
• CAS No: 20103-10-0
• Molecular Formula: C₆H₄O₂Cl₂
• Molecular Weight: 179.00076
• MDL: MFCD00038786
• CID: 257916
• PubChem ID: 88366

2,6-Dichlorohydroquinone (90%) Properties

Names and Identifiers

• 1,4-Benzenediol,2,6-dichloro-
• 2,6-Dichlorohydroquinone
• 2,6-dichlorobenzene-1,4-diol
• 2,6-Dichloro-1,4-benzenediol
• 2,6-dichloro-1,4-dihydroxybenzene
• 2,6-Dichloro-1,4-hydroquinol
• 2,6-dichloro-1,4-hydroquinone
• 2,6-Dichloro-4-hydroxyphenol
• 2,6-Dichloro-p-benzohydroquinone
• 2,6-dichloro-p-hydroquinone
• DiCH
• CHEBI:27633
• DTXSID40173924
• CS-0359013
• UNII-W2H9QF4CGP
• FT-0637948
• C07097
• 2,6-Dichlorohydroquinone (DiCH)
• NSC-36936
• 2, 6-dichlorobenzene-1, 4-diol
• MFCD00038786
• W2H9QF4CGP
• EINECS 243-513-7
• Hydroquinone, 2,6-dichloro-
• SCHEMBL70463
• NSC 36936
• 2,6-Dichloro-4-hydroquinone
• AKOS022640104
• Q27103235
• 2,6-Dichlorohydroquinone (90%)
• NS00026521
• 1,4-Benzenediol, 2,6-dichloro-
• Hydroquinone,6-dichloro-
• NSC36936
• 20103-10-0
• Hydroquinone, 2,6-dichloro-(8CI)
• QQAHQUBHRBQWBL-UHFFFAOYSA-N
• DTXCID2096415

• MDL： MFCD00038786
• InChIKey： QQAHQUBHRBQWBL-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H4Cl2O2/c7-4-1-3(9)2-5(8)6(4)10/h1-2,9-10H
• SMILES： OC1C=C(Cl)C(O)=C(Cl)C=1

Computed Properties

• Exact Mass: 177.95900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 177.959
• Heavy Atom Count: 10
• Complexity: 108
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• LogP: 2.40460
• PSA: 40.46000
• Refractive Index: 1.4595 (estimate)
• Boiling Point: 255.02°C (rough estimate)
• Flash Point: 121.3°C
• Density: 1.4512 (rough estimate)

2,6-Dichlorohydroquinone (90%) Security Information

• Safety Instruction： S22; S36/37/39; S45
• Risk Phrases：R20/21/22
• Risk Phrases： 20/21/22

2,6-Dichlorohydroquinone (90%) Customs Data

• HS CODE：2908199090
• Customs Data：

  China Customs Code:

  2908199090

  Overview:

  HS:2908199090 Derivatives of other phenols and phenolic alcohols containing only halogen substituents and their salts VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS: 2908199090. derivatives of polyphenols or phenol-alcohols containing only halogen substituents and their salts. VAT:17.0%. tax rebate rate:9.0%. supervision conditions:None. MFN tariff:5.5%. general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1,4-dihydroxy-2-halobenzenoids